Cas no 1394820-12-2 (2-Amino-2-(4-fluoro-3-(trifluoromethyl)phenyl)ethanol hydrochloride)

• Product Name: 2-Amino-2-(4-fluoro-3-(trifluoromethyl)phenyl)ethanol hydrochloride
• CAS No: 1394820-12-2
• MF: C₉H₁₀ClF₄NO
• MW: 259.628415584564
• MDL: MFCD22418000
• CID: 2092314
• PubChem ID: 74889981
• Update Time: 2025-11-07

2-Amino-2-(4-fluoro-3-(trifluoromethyl)phenyl)ethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(4-fluoro-3-(trifluoromethyl)phenyl)ethanol hydrochloride
• EN300-7423128
• 1394820-12-2
• 2-amino-2-[4-fluoro-3-(trifluoromethyl)phenyl]ethanol;hydrochloride
• 2-Amino-2-(4-fluoro-3-(trifluoromethyl)phenyl)ethanol HCl
• MFCD22418000
• AKOS024464027
• CS-0217405
• Y10318
• A885997
• 2-Amino-2-[4-fluoro-3-(trifluoromethyl)phenyl]ethan-1-ol hydrochloride

• MDL： MFCD22418000
• Inchi： 1S/C9H9F4NO.ClH/c10-7-2-1-5(8(14)4-15)3-6(7)9(11,12)13;/h1-3,8,15H,4,14H2;1H
• InChI Key： CMWVMMHOMJZAOT-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1C(F)(F)F)C(CO)N

Computed Properties

• Exact Mass: 259.0387043g/mol
• Monoisotopic Mass: 259.0387043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-Amino-2-(4-fluoro-3-(trifluoromethyl)phenyl)ethanol hydrochloride

Recent Advances in the Study of 2-Amino-2-(4-fluoro-3-(trifluoromethyl)phenyl)ethanol hydrochloride (CAS: 1394820-12-2)

The compound 2-Amino-2-(4-fluoro-3-(trifluoromethyl)phenyl)ethanol hydrochloride (CAS: 1394820-12-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and fluoro-substituted phenyl ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 2-Amino-2-(4-fluoro-3-(trifluoromethyl)phenyl)ethanol hydrochloride, emphasizing its scalability and purity. The researchers employed a multi-step synthesis involving a chiral resolution step to ensure enantiomeric purity, which is critical for its biological activity. The study reported a high yield of 85% with a purity exceeding 99%, making it a viable candidate for large-scale production.

Pharmacological evaluations of this compound have revealed its potential as a modulator of neurotransmitter systems. In vitro studies demonstrated its affinity for serotonin and dopamine receptors, suggesting possible applications in neurological disorders such as depression and Parkinson's disease. A recent preclinical trial highlighted its ability to cross the blood-brain barrier efficiently, a key factor for central nervous system (CNS) targeting drugs.

Another significant development is the investigation of its anti-inflammatory properties. Research published in Bioorganic & Medicinal Chemistry Letters (2024) indicated that 2-Amino-2-(4-fluoro-3-(trifluoromethyl)phenyl)ethanol hydrochloride exhibits potent inhibition of pro-inflammatory cytokines, such as TNF-α and IL-6. These findings open new avenues for its use in treating chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain. The compound's metabolic stability and potential toxicity profiles require further elucidation. Ongoing studies are focusing on optimizing its pharmacokinetic properties to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a clinically viable drug candidate.

In conclusion, 2-Amino-2-(4-fluoro-3-(trifluoromethyl)phenyl)ethanol hydrochloride represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Its multifaceted pharmacological properties and synthetic accessibility make it a compelling subject for further research. Future studies should prioritize its safety and efficacy in vivo to unlock its full therapeutic potential.